Ajugavensin A

• CAS RN: 140400-73-3
• Molecular Formula: C29H44O9
• Molecular Weight: 536.7 g/mol
• IUPAC Name: [(1R,4aR,5S,7R,8S,8aR)-8-[(3aR,6aS)-2,3,3a,4,5,6a-hexahydrofuro[2,3-b]furan-5-yl]-5-acetyloxy-4a-(acetyloxymethyl)-7,8-dimethylspiro[2,3,5,6,7,8a-hexahydro-1H-naphthalene-4,2'-oxirane]-1-yl] (2S)-2-methylbutanoate
• InChI: InChI=1S/C29H44O9/c1-7-16(2)25(32)37-21-8-10-28(14-35-28)29(15-34-18(4)30)23(36-19(5)31)12-17(3)27(6,24(21)29)22-13-20-9-11-33-26(20)38-22/h16-17,20-24,26H,7-15H2,1-6H3/t16-,17+,20+,21+,22?,23-,24+,26-,27+,28?,29+/m0/s1
• InChI Key: LVCGFOUBGCCIHG-NVBYUWJMSA-N
• Isomeric SMILES: CC[C@H](C)C(=O)O[C@@H]1CCC2(CO2)[C@]3([C@H]1[C@@]([C@@H](C[C@@H]3OC(=O)C)C)(C)C4C[C@H]5CCO[C@H]5O4)COC(=O)C
• SMILES: CCC(C)C(=O)OC1CCC2(CO2)C3(C1C(C(CC3OC(=O)C)C)(C)C4CC5CCOC5O4)COC(=O)C
• synonyms: ajugavensin A

Description

Ajugavensin A is a natural product found in Ajuga reptans and Ajuga genevensis with data available.

Scientific Research Applications

Neo-Clerodane Diterpenoids from Ajuga Genevensis

Ajugavensin A, identified as a neo-clerodane diterpenoid, has been isolated from Ajuga genevensis. Its structure was established through spectroscopic means and comparison with related compounds (Malakov, Papanov, Torre, & Rodriguez, 1991).

Stereochemistry of Ajugavensins

Ajugavensin A's absolute stereochemistry was determined using single-crystal X-ray diffraction analyses, revealing a neo-clerodane configuration and establishing the stereochemistry of ajugavensin A (Malakov, Papanov, Perales, Torre, & Rodríguez, 1992).

Anticancer Potential of Ajuga Species

Research on Ajuga species, including Ajuga genevensis which contains ajugavensin A, indicates potential anticancer properties. These properties are evidenced through inhibitory actions on NF-κB and modulation of oxidative stress in murine cancer cell lines (Rauca, Vlase, Casian, Sesarman, Gheldiu, Mocan, Banciu, & Toiu, 2019).

Neuroprotective and Anti-Inflammatory Properties

A study involving Ajuga genevensis and Ajuga reptans, which contain ajugavensin A, demonstrated antioxidant and protective properties with potential anti-amnesic activity. This suggests a correlation between the presence of compounds like ajugavensin A and neuroprotective capacity (Păduraru, 2019).

Ajuga Species in Traditional Medicine

Various Ajuga species, potentially containing compounds like ajugavensin A, have been traditionally used for treating diseases such as diabetes, rheumatism, allergies, cancer, and cardiovascular disorders. This usage highlights the potential therapeutic applications of ajugavensin A (Bouyahya, El Omari, Elmenyiy, Guaouguaou, Balahbib, El‐Shazly, & Chamkhi, 2020).